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Compound of Interest

Compound Name: Phenoxy-d5-acetic Acid

Cat. No.: B027105 Get Quote

Phenoxy-d5-acetic Acid: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the commercial availability, synthesis, and analytical applications of

Phenoxy-d5-acetic acid. This deuterated internal standard is a crucial tool in quantitative

mass spectrometry-based studies, offering enhanced accuracy and reliability in the analysis of

its non-labeled counterpart, phenoxyacetic acid, and related compounds.

Commercial Availability and Suppliers
Phenoxy-d5-acetic acid is commercially available from a number of specialized chemical

suppliers. These companies offer the compound in various quantities and purities, often

accompanied by a Certificate of Analysis. Researchers should always consult the supplier's

documentation for detailed specifications.
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Supplier
Product
Code(s)

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Notes

Clearsynth
CS-T-

60358

154492-

74-7
C₈H₃D₅O₃ 157.18

99.77% by

HPLC[1]

Labeled

compound

for reaction

mechanism

studies.

LGC

Standards

CDN-D-

6655

154492-

74-7
C₈²H₅H₃O₃ 157.0787

Not

specified

Available in

various

pack sizes.

HPC

Standards

Inc.

682889
154492-

74-7
C₈H₃D₅O₃ 157.18

Not

specified

Safety

Data Sheet

available.

[2]

Toronto

Research

Chemicals

(via Fisher

Scientific)

Not

specified

154492-

74-7

Not

specified

Not

specified

Not

specified

Available in

50mg

quantities.

ChemNet
Not

specified

154492-

74-7
C₈H₃D₅O₃ 157.1781

Not

specified

Lists

Toronto

Research

Chemicals

as a

supplier.

Physicochemical Properties
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Property Value

IUPAC Name
2-(2,3,4,5,6-pentadeuteriophenoxy)acetic

acid[1]

CAS Number 154492-74-7

Molecular Formula C₈H₃D₅O₃

Molecular Weight 157.18 g/mol [1]

Appearance
White crystalline powder (based on unlabeled

compound)

Storage Store at 2-8°C for long-term storage.[1]

Synthesis Protocol: Williamson Ether Synthesis
The synthesis of Phenoxy-d5-acetic acid is typically achieved through a Williamson ether

synthesis. This method involves the reaction of a deuterated phenoxide with a haloacetic acid

salt. While a specific, peer-reviewed protocol for the deuterated compound is not readily

available in the public domain, the following general procedure for the synthesis of

phenoxyacetic acid can be adapted.[3][4][5] The key modification would be the substitution of

phenol with phenol-d6.

Reaction:

Phenol-d5-ONa

+

ClCH₂COONa

Phenoxy-d5-acetic acid + NaCl

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of Phenoxy-d5-acetic acid.

Materials:
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Phenol-d6

Sodium hydroxide (NaOH)

Chloroacetic acid (ClCH₂COOH)

Hydrochloric acid (HCl)

Diethyl ether

Saturated sodium bicarbonate solution

Deionized water

Procedure:

Formation of Sodium Phenoxide-d5: In a suitable reaction vessel, dissolve phenol-d6 in an

aqueous solution of sodium hydroxide to form sodium phenoxide-d5.

Reaction with Chloroacetate: Prepare a solution of sodium chloroacetate by neutralizing

chloroacetic acid with sodium hydroxide. Add the sodium chloroacetate solution to the

sodium phenoxide-d5 solution.

Reflux: Heat the reaction mixture to reflux for several hours to drive the reaction to

completion.[5]

Work-up:

Cool the reaction mixture and acidify with hydrochloric acid to precipitate the crude

Phenoxy-d5-acetic acid.

Extract the product into diethyl ether.

Wash the ether layer with water and then with a saturated sodium bicarbonate solution to

extract the acidic product into the aqueous layer as its sodium salt.

Separate the aqueous layer and re-acidify with hydrochloric acid to precipitate the purified

Phenoxy-d5-acetic acid.
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Purification: The precipitated product can be further purified by recrystallization from hot

water or another suitable solvent.

Drying: Dry the purified crystals under vacuum.

Analytical Applications and Experimental Protocols
The primary application of Phenoxy-d5-acetic acid is as an internal standard in analytical

chemistry, particularly for quantification using mass spectrometry. Its chemical and physical

properties are nearly identical to its non-deuterated analog, but its increased mass allows it to

be distinguished in a mass spectrometer. This makes it an ideal tool to correct for variations in

sample preparation and instrument response.

Application as an Internal Standard in LC-MS/MS
Phenoxy-d5-acetic acid is used to improve the accuracy of quantitative methods for detecting

phenoxyacetic acid and related compounds, such as herbicides, in various matrices like

environmental samples and biological fluids.

General Experimental Workflow:
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Sample Collection
(e.g., Water, Soil, Plasma)

Spiking with
Phenoxy-d5-acetic acid

(Internal Standard)

Sample Preparation
(e.g., Solid Phase Extraction)

LC-MS/MS Analysis

Data Processing and
Quantification

Click to download full resolution via product page

Caption: Typical workflow for using Phenoxy-d5-acetic acid as an internal standard.

Sample Preparation (General Protocol for Water Samples):

Spiking: To a known volume of the water sample, add a precise amount of a standard

solution of Phenoxy-d5-acetic acid.

Acidification: Acidify the sample to a pH of approximately 2-3 with a suitable acid (e.g., formic

acid) to ensure the analyte is in its protonated form.

Solid Phase Extraction (SPE):

Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) with

methanol and then with acidified water.
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Load the acidified sample onto the SPE cartridge.

Wash the cartridge with a weak organic solvent to remove interferences.

Elute the analyte and the internal standard with a stronger organic solvent (e.g., methanol

or acetonitrile).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., a

mixture of mobile phase A and B).

LC-MS/MS Conditions (Illustrative):

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used.

Mobile Phase A: Water with a small amount of acid (e.g., 0.1% formic acid).

Mobile Phase B: Acetonitrile or methanol with a small amount of acid.

Gradient: A gradient elution is typically employed, starting with a high percentage of mobile

phase A and gradually increasing the percentage of mobile phase B to elute the analytes.

Mass Spectrometry (MS):

Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for

phenoxyacetic acids.

Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive

detection. This involves monitoring a specific precursor ion to product ion transition for

both the analyte (phenoxyacetic acid) and the internal standard (Phenoxy-d5-acetic
acid).

Safety Information
Phenoxy-d5-acetic acid should be handled in a laboratory setting with appropriate personal

protective equipment. Based on the Safety Data Sheet for D5-Phenoxy acetic acid from HPC
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Standards GmbH, the compound may cause skin and serious eye irritation and may cause an

allergic skin reaction.[2] It is crucial to consult the specific Safety Data Sheet (SDS) provided by

the supplier for detailed hazard information and handling precautions.

Disclaimer: This technical guide is intended for informational purposes only and should not be

considered a substitute for professional laboratory guidance and safety protocols. Always refer

to the supplier's documentation and established laboratory safety procedures when handling

chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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